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Compound of Interest

3-(bromomethyl)-1H-pyrazole
Compound Name:

hydrobromide
CAS No.: 1803590-26-2
Cat. No.: B1382445

Get Quote

Executive Summary

3-(Bromomethyl)-1H-pyrazole hydrobromide is a high-value heterocyclic building block used
primarily in the synthesis of bioactive pharmaceutical ingredients (APIs).[1][2] Its core utility lies
in the electrophilic bromomethyl moiety, which facilitates rapid N-alkylation or C-alkylation.

However, this same reactivity presents significant safety challenges.[3] The compound acts as
a potent alkylating agent and a lachrymator. Furthermore, as a hydrobromide salt, it is
hygroscopic and acidic. Improper handling can lead to rapid hydrolysis (degradation of the
active reagent) and severe operator injury (chemical burns or respiratory sensitization). This
guide prioritizes containment and moisture exclusion to ensure both personnel safety and data
integrity.

Part 1: Chemical Profile & Hazard Identification
Structural & Physicochemical Properties

Understanding the molecule's functional groups is the first step in risk mitigation.
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Property

Description

Critical Safety Implication

Chemical Structure

Pyrazole ring with a -CH2Br
substituent (C3 position) and
HBr salt.[4]

Alkylating Agent: Capable of
modifying DNA/proteins. Treat

as a potential mutagen.

Physical State

White to off-white crystalline

solid.

Dust hazard.[5][6][7][8][9][10]

Use static-dissipative tools.

Corrosive: pH < 2 in aqueous

Acidity Hydrobromide salt (HBr).[11] solution. Incompatible with
strong bases.
] o o Lachrymator: Vapors cause
o High electrophilicity (Allylic-like ;
Reactivity _ severe eye/respiratory
bromide). o
irritation.
Absorbs atmospheric moisture,
Hygroscopicity High. leading to hydrolysis and HBr

gas release.

GHS Hazard Classification (Inferred from Functional

Class)

While specific toxicological data may be limited, the following classifications must be assumed

based on the bromomethyl-heterocycle class:

Serious Eye Damage: Category 1.

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).[10]

Germ Cell Mutagenicity: Suspected (due to alkylating capability).

Part 2: Stability & Storage Protocol

The primary cause of experimental failure with this compound is hydrolysis. The bromomethyl

group is susceptible to nucleophilic attack by water, converting the active bromide into an
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alcohol (hydroxymethyl-pyrazole), releasing HBr in the process.

Degradation Mechanism

The following diagram illustrates the degradation pathway triggered by moisture, emphasizing
the need for inert storage.

3-(Bromomethyl)-1H-pyrazole 3-(Hydroxymethyl)-1H-pyrazole
Hydrobromide Nucleophilic Attack (Inactive Impurity)
Transition State —

(SN1/SN2) - ,R{al_e.as?e'

+ H20 (Atmospheric Moisture) HBr (Corrosive Gas)

Click to download full resolution via product page

Caption: Moisture-induced hydrolysis pathway converting the active reagent into an inactive
alcohol and corrosive acid.

Storage Standards

o Temperature: Store at 2—-8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen. The container must be tightly sealed with
Parafilm or electrical tape after every use.

» Desiccation: Secondary containment in a desiccator is recommended.

o Shelf Life: Re-test purity (NMR/LC-MS) if stored >6 months.

Part 3: Personal Protective Equipment (PPE) &
Engineering Controls

Standard laboratory attire is insufficient. The lachrymatory and corrosive nature demands an
elevated PPE tier.

Engineering Controls
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» Primary Barrier: All weighing, dispensing, and reaction setups must occur inside a certified

chemical fume hood.

 Airflow: Ensure face velocity is 80-100 fpm.

» Static Control: Use an ionizing bar or anti-static gun during weighing to prevent light powder

from dispersing.

PPE Matrix

Protection Zone

Requirement

Rationale

Respiratory

Fume hood is mandatory. If
outside hood (spill): Full-face
respirator with OV/AG (Organic
Vapor/Acid Gas) cartridges.

Prevents inhalation of HBr

fumes and lachrymatory dust.

Hand Protection

Double-gloving required. Inner:
Nitrile (4 mil). Outer: Nitrile (8
mil) or Laminate (Silver
Shield®).

Alkyl bromides can permeate
standard latex/thin nitrile

rapidly.

Chemical splash goggles +

Safety glasses do not seal

Eye/Face ) ] ) against corrosive dust or
Face shield (if scaling >5g).
vapors.
Lab coat (buttoned) + Prevents fabric contamination
Body Chemical-resistant apron which can hold the irritant

(Tyvek® recommended).

against skin.[6]

Part 4: Experimental Workflow & Handling Logic

This workflow integrates safety checks directly into the experimental procedure to prevent

exposure and compound degradation.
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Start: Reagent Retrieval

Prevent Condensation

Equilibrate to Room Temp
(Inside Desiccator)

Open under Argon/Nz Flow

Minimize Exposure Time

Weigh in Fume Hood
(Anti-static precautions)

< 5 Minutes

Dissolve Immediately
(Dry Solvent: DMF/ACN)

Post-Reaction

Quench Excess Reagent
(Amine/Thiol Scavenger)

Dispose: Halogenated Waste
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Caption: Step-by-step handling logic designed to minimize moisture exposure and operator
contact.

Step-by-Step Protocol (Reaction Setup)

o Equilibration: Remove the vial from the fridge and allow it to reach room temperature before
opening. This prevents atmospheric water from condensing inside the cold vial.

» Weighing:
o Place a tared reaction flask containing a stir bar into the balance.
o Transfer the solid quickly using a spatula.

o Tip: Do not use weighing paper; weigh directly into the flask to minimize transfer losses
and dust generation.

o Solubilization: Immediately cap the flask and purge with nitrogen. Add anhydrous solvent
(e.g., DMF, Acetonitrile, or THF) via syringe.

o Note: The hydrobromide salt may require a base (e.g., DIPEA, K2CQOs) to liberate the free
amine/alkylating species depending on the reaction type.

o Cleanup: Immediately wipe down the balance area with a weak base solution (e.g., 5%
Sodium Bicarbonate) to neutralize any invisible traces of HBr or alkyl bromide.

Part 5: Emergency Response & Decontamination
Spill Management
o Small Spill (<1 g):

o Evacuate the immediate area.[3][6][8][12]

[e]

Don full PPE (Double gloves, goggles, respirator).

o

Cover spill with Dry Lime or Soda Ash (Sodium Carbonate) to neutralize acidity.

[¢]

Sweep up carefully (avoid dust) and place in a hazardous waste container.
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o Clean surface with water and soap.[3][5][6][7][9]

o Large Spill: Evacuate the lab. Contact EHS immediately. Do not attempt to clean without
SCBA (Self-Contained Breathing Apparatus) due to lachrymatory risk.

First Aid

o Eye Contact: Rinse immediately with water for 15 minutes.[6][12] Do not pause. Transport to
ER/Ophthalmologist.

o Skin Contact: Wash with soap and water for 15 minutes.[13] If "burning" sensation persists,
treat as a potential HF-like burn (though less severe, HBr is potent); seek medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, provide oxygen.[6]

Waste Disposal

o Segregation: Dispose of as Halogenated Organic Waste.

e Quenching: Before disposal, unreacted reagent in solution should be quenched with a
nucleophile (e.g., agueous ammonia or sodium thiosulfate) to destroy the alkylating potential.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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